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Compound of Interest

Compound Name: N-nitroso-enalapril

CAS No.: 2994317-06-3

Cat. No.: B16334061

Get Quote

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern

for regulatory agencies and manufacturers due to their potential carcinogenic properties.[1] N-
nitroso-enalapril is a nitrosamine impurity that can form in drug products containing enalapril,

a widely used angiotensin-converting enzyme (ACE) inhibitor.[2][3][4] This document provides

a comprehensive protocol for the stability testing of N-nitroso-enalapril in enalapril tablets to

ensure product quality, safety, and regulatory compliance. The protocol is designed for

researchers, scientists, and drug development professionals involved in the quality control and

stability assessment of pharmaceutical products.

The formation of N-nitrosamines, such as N-nitroso-enalapril, can occur during the

manufacturing process or on storage when a nitrosating agent reacts with a secondary or

tertiary amine under acidic conditions.[1][5] Given that enalapril contains both secondary and

tertiary amine functional groups, there is a potential risk for the formation of this impurity.[2]

Regulatory bodies like the FDA and EMA have established stringent limits for nitrosamine

impurities in drug products, making it imperative to monitor their levels throughout the product's

shelf life.[1][6]
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This protocol is based on the principles outlined in the ICH Q1A(R2) guideline for stability

testing of new drug substances and products and incorporates specific considerations for the

analysis of nitrosamine impurities.[7][8]

Experimental Protocols
Stability Study Design
A comprehensive stability study for N-nitroso-enalapril in enalapril tablets should include long-

term, intermediate, and accelerated stability testing, as well as forced degradation studies to

understand the potential for N-nitroso-enalapril formation.

1.1. Stability Samples

Product: Enalapril tablets from at least three primary batches.

Packaging: The tablets should be stored in the proposed commercial packaging.

1.2. Storage Conditions

The following storage conditions are recommended based on ICH Q1A(R2) guidelines:

Study Type Storage Condition Minimum Duration

Long-term
25°C ± 2°C / 60% RH ± 5%

RH
12 months

Intermediate
30°C ± 2°C / 65% RH ± 5%

RH
6 months

Accelerated
40°C ± 2°C / 75% RH ± 5%

RH
6 months

1.3. Testing Frequency

Samples should be pulled and tested at the following intervals:
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Study Type Testing Frequency

Long-term 0, 3, 6, 9, 12, 18, 24, 36 months

Intermediate 0, 3, 6 months

Accelerated 0, 3, 6 months

Analytical Methodology
A validated, stability-indicating analytical method is crucial for the accurate quantification of N-
nitroso-enalapril in enalapril tablets. A high-performance liquid chromatography with mass

spectrometry (HPLC-MS) method is generally preferred for its sensitivity and selectivity.

2.1. Sample Preparation

Weigh and finely powder a representative number of enalapril tablets.

Accurately weigh a portion of the powdered tablets equivalent to a single dose of enalapril.

Disperse the powder in a suitable solvent (e.g., a mixture of methanol and water).

Sonicate for 15 minutes to ensure complete dissolution of N-nitroso-enalapril.

Centrifuge the solution to separate any undissolved excipients.

Filter the supernatant through a 0.22 µm filter into an HPLC vial.

2.2. Chromatographic Conditions (Example)
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Parameter Condition

Column C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
Start with 5% B, ramp to 95% B over 10 min,

hold for 2 min, return to initial conditions

Flow Rate 0.3 mL/min

Column Temperature 40°C

Injection Volume 5 µL

MS Detector Triple Quadrupole Mass Spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transitions

Monitor for specific precursor > product ion

transitions for N-nitroso-enalapril and a suitable

internal standard.

2.3. Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines, including

specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation

(LOQ).

Forced Degradation Study
Forced degradation studies are essential to identify potential degradation products and to

demonstrate the stability-indicating nature of the analytical method.[9][10] These studies also

help to understand the conditions under which N-nitroso-enalapril formation is accelerated.

3.1. Stress Conditions

Enalapril tablets should be subjected to the following stress conditions:
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Stress Condition Details

Acid Hydrolysis 0.1 M HCl at 60°C for 24 hours

Base Hydrolysis 0.1 M NaOH at 60°C for 24 hours

Oxidative 3% H2O2 at room temperature for 24 hours

Thermal 60°C for 48 hours

Photostability

Expose to light providing an overall illumination

of not less than 1.2 million lux hours and an

integrated near ultraviolet energy of not less

than 200 watt hours/square meter. A control

sample should be protected from light.

Nitrosating Agent

Spike with sodium nitrite (a common nitrosating

agent) and store under acidic conditions (e.g.,

pH 3) at 40°C for 72 hours.

3.2. Data Analysis

Analyze the stressed samples for the presence of N-nitroso-enalapril and any other

degradation products. The peak purity of enalapril should also be assessed to ensure no co-

eluting peaks interfere with its quantification.

Data Presentation
The quantitative data from the stability and forced degradation studies should be summarized

in clear and concise tables.

Table 1: Stability Data for N-Nitroso-Enalapril in Enalapril Tablets
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Storage Condition Timepoint (months)
N-Nitroso-Enalapril
(ng/day)*

Other Degradation
Products (%)

25°C / 60% RH 0 < LOQ < 0.1

3 < LOQ < 0.1

6 < LOQ 0.12

9 5.2 0.15

12 7.8 0.18

30°C / 65% RH 0 < LOQ < 0.1

3 6.1 0.14

6 9.5 0.20

40°C / 75% RH 0 < LOQ < 0.1

3 15.3 0.25

6 22.1 0.35

*Calculated based on the maximum daily dose of enalapril.

Table 2: Summary of Forced Degradation Study Results

Stress Condition
N-Nitroso-Enalapril
Formation

Major Degradation
Products

Acid Hydrolysis Moderate Enalaprilat, Diketopiperazine

Base Hydrolysis Low Enalaprilat

Oxidative Negligible -

Thermal Low Diketopiperazine

Photostability Negligible -

Nitrosating Agent Significant N-Nitroso-Enalapril
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Visualization

Phase 1: Planning & Setup

Phase 2: Execution

Phase 3: Forced Degradation

Phase 4: Data Analysis & Reporting

Start: Stability Study Initiation Develop Stability Protocol Select Batches and Packaging

Place Samples in Stability Chambers

Apply Stress Conditions

Pull Samples at Timepoints Analytical Testing (HPLC-MS)

Evaluate Data & Trend Analysis

Analyze Stressed Samples

Generate Stability Report End: Shelf-Life Determination

Click to download full resolution via product page

Caption: Workflow for the stability testing of N-nitroso-enalapril in enalapril tablets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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